2-[(3-Chloro-4-fluorophenyl)methyl]-1,2-thiazolidine 1,1-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(3-Chloro-4-fluorophenyl)methyl]-1,2-thiazolidine 1,1-dioxide, also known as CPI-455, is a thiazolidinedione derivative that has been studied for its potential therapeutic applications in various diseases. CPI-455 is a small molecule that has shown promising results in preclinical studies, and its mechanism of action is being investigated to further understand its potential therapeutic benefits.
Mechanism of Action
The mechanism of action of 2-[(3-Chloro-4-fluorophenyl)methyl]-1,2-thiazolidine 1,1-dioxide is not fully understood, but it has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. HDAC inhibition by 2-[(3-Chloro-4-fluorophenyl)methyl]-1,2-thiazolidine 1,1-dioxide leads to changes in gene expression that may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
2-[(3-Chloro-4-fluorophenyl)methyl]-1,2-thiazolidine 1,1-dioxide has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as improve glucose tolerance and insulin sensitivity in a mouse model of type 2 diabetes. In a mouse model of Parkinson’s disease, 2-[(3-Chloro-4-fluorophenyl)methyl]-1,2-thiazolidine 1,1-dioxide has been shown to protect dopaminergic neurons from degeneration.
Advantages and Limitations for Lab Experiments
One advantage of 2-[(3-Chloro-4-fluorophenyl)methyl]-1,2-thiazolidine 1,1-dioxide is its small molecular size, which allows for easy synthesis and purification. However, one limitation is its relatively low potency, which may require higher doses for therapeutic effects.
Future Directions
For 2-[(3-Chloro-4-fluorophenyl)methyl]-1,2-thiazolidine 1,1-dioxide research include further investigation of its mechanism of action, optimization of its potency, and evaluation of its safety and efficacy in clinical trials. Additionally, 2-[(3-Chloro-4-fluorophenyl)methyl]-1,2-thiazolidine 1,1-dioxide may have potential applications in other diseases, such as inflammatory disorders and cardiovascular disease, which should be explored in future research.
Synthesis Methods
The synthesis method of 2-[(3-Chloro-4-fluorophenyl)methyl]-1,2-thiazolidine 1,1-dioxide involves the reaction of 3-chloro-4-fluorobenzylamine with thioacetic acid, followed by the oxidation of the resulting thiazolidine intermediate with hydrogen peroxide. The final product is obtained after purification by column chromatography.
Scientific Research Applications
2-[(3-Chloro-4-fluorophenyl)methyl]-1,2-thiazolidine 1,1-dioxide has been studied for its potential therapeutic applications in cancer, neurodegenerative diseases, and metabolic disorders. In cancer research, 2-[(3-Chloro-4-fluorophenyl)methyl]-1,2-thiazolidine 1,1-dioxide has shown anti-proliferative effects in various cancer cell lines, including breast, lung, and ovarian cancer. In neurodegenerative disease research, 2-[(3-Chloro-4-fluorophenyl)methyl]-1,2-thiazolidine 1,1-dioxide has shown neuroprotective effects in a mouse model of Parkinson’s disease. In metabolic disorder research, 2-[(3-Chloro-4-fluorophenyl)methyl]-1,2-thiazolidine 1,1-dioxide has shown potential as a treatment for type 2 diabetes by improving insulin sensitivity.
properties
IUPAC Name |
2-[(3-chloro-4-fluorophenyl)methyl]-1,2-thiazolidine 1,1-dioxide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClFNO2S/c11-9-6-8(2-3-10(9)12)7-13-4-1-5-16(13,14)15/h2-3,6H,1,4-5,7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSJIOJOKEBRDIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(S(=O)(=O)C1)CC2=CC(=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClFNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3-Chloro-4-fluorophenyl)methyl]-1,2-thiazolidine 1,1-dioxide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.